Methyl diethyldithiocarbamate

Description

Methyl diethyldithiocarbamate, also known as methyl N,N-diethylcarbamodithioate, is a chemical compound with the molecular formula C6H13NS2 and a molecular weight of 163.3 g/mol . It is found as an oil and is slightly soluble in chloroform and methanol . This compound is an active metabolite of disulfiram, an aldehyde dehydrogenase inhibitor . Methyl diethyldithiocarbamate inhibits liver low Km aldehyde dehydrogenase (ALDH) in rats . In rats, it decreases mean arterial pressure (MAP) and increases heart rate during ethanol challenge when administered at a dose of 20.6 mg/kg .

As an enzyme inhibitor, methyl diethyldithiocarbamate prevents the normal substrate-enzyme combination and catalytic reaction . It has known human metabolites, including MeDDC sulfine . Research indicates that methyl diethyldithiocarbamate is a metabolite of mixed disulfide S-(N,N-diethyldithiocarbamoyl)-N-acetyl-L-cysteine (AC-DDTC), which is an antimutagenic compound . Studies involving rats treated with disulfiram or methyl diethyldithiocarbamate and challenged with ethanol showed a significant fall in blood pressure, likely due to a marked decrease in hepatocyte low Km and high Km activities .

Another similar compound is diethylthiocarbamic acid methyl ester, also known as Me-DTC, with the molecular formula C6H13NOS . Methyl-N,N-diethyldithiocarbamate can form a stable chemical species by reacting with nitrogen atoms and also forms copper complexes .

• CAS No.: 686-07-7
• Product Name: Methyl diethyldithiocarbamate
• Molecular Formula: C6H13NS2
• Molecular Weight: 163.3 g/mol
• IUPAC Name: methyl N,N-diethylcarbamodithioate
• Standard InChI: InChI=1S/C6H13NS2/c1-4-7(5-2)6(8)9-3/h4-5H2,1-3H3
• Standard InChIKey: JYRXPFCUABYLPD-UHFFFAOYSA-N
• SMILES: CCN(CC)C(=S)SC
• Canonical SMILES: CCN(CC)C(=S)SC
• Appearance: Light Yellow Oil
• Purity: > 95%
• Synonyms: diethyldithiocarbamate methyl ester; diethylthiocarbamic acid methyl ester; Me-DTC; methyl diethyldithiocarbamate
• PubChem Compound: 12704
• Last Modified: Aug 15 2023